Cas no 898753-39-4 (4'-Chloro-3-(2,5-dimethylphenyl)propiophenone)

4'-Chloro-3-(2,5-dimethylphenyl)propiophenone structure
898753-39-4 structure
Product Name:4'-Chloro-3-(2,5-dimethylphenyl)propiophenone
CAS No:898753-39-4
MF:C17H17ClO
MW:272.769284009933
CID:871123
PubChem ID:24726341
Update Time:2025-04-19

4'-Chloro-3-(2,5-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)-3-(2,5-dimethylphenyl)propan-1-one
    • 4'-Chloro-3-(2,5-dimethylphenyl)propiophenone
    • 898753-39-4
    • AKOS016021623
    • DTXSID30644734
    • MFCD03843729
    • MDL: MFCD03843729
    • Inchi: 1S/C17H17ClO/c1-12-3-4-13(2)15(11-12)7-10-17(19)14-5-8-16(18)9-6-14/h3-6,8-9,11H,7,10H2,1-2H3
    • InChI Key: GIEZBHZHQHFROA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(CCC1C=C(C)C=CC=1C)=O

Computed Properties

  • Exact Mass: 272.0967929g/mol
  • Monoisotopic Mass: 272.0967929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

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